Cas no 1261929-02-5 (3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid)

3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid is a substituted benzoic acid derivative featuring a chloro-methylphenyl group and a nitro substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic rings enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure and purity make it suitable for precise applications in fine chemical synthesis. The compound is typically handled under controlled conditions due to its nitro-functionalized aromatic system.

3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid structure

1261929-02-5 structure

Product Name:3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid

CAS No:1261929-02-5

MF:C₁₄H₁₀ClNO₄

MW:291.686502933502

MDL:MFCD18320799

CID:2764124

PubChem ID:53226698

Update Time:2025-10-29

3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-4'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
- DTXSID70690316
- 1261929-02-5
- MFCD18320799
- 3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid, 95%
- 3-(3-CHLORO-4-METHYLPHENYL)-5-NITROBENZOIC ACID
- 3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid
- MDL： MFCD18320799
- Inchi： 1S/C14H10ClNO4/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(5-10)16(19)20/h2-7H,1H3,(H,17,18)
- InChI Key： UPYWMJLMORCHAU-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 291.0298355Da
Monoisotopic Mass: 291.0298355Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 83.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328001-5 g	3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid, 95%; .	1261929-02-5	95%	5g	€1159.00	2023-04-26
abcr	AB328001-5g	3-(3-Chloro-4-methylphenyl)-5-nitrobenzoic acid, 95%; .	1261929-02-5	95%	5g	€1159.00	2025-03-19